N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[(2,6-dimethylphenyl)carbamothioyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H17N3O3S/c1-10-6-4-7-11(2)15(10)18-17(24)19-16(21)13-8-5-9-14(12(13)3)20(22)23/h4-9H,1-3H3,(H2,18,19,21,24)
• InChI Key: GSLPFSAVPNMLDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide, also known as DTCM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTCM is a yellow crystalline powder that has been synthesized by several methods, and its mechanism of action has been extensively studied. In

Mechanism of Action

The mechanism of action of N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide is not fully understood. However, it has been suggested that this compound may exert its antibacterial, antifungal, and antiviral effects by inhibiting the activity of enzymes involved in cell wall synthesis. This compound has also been shown to interact with metal ions, leading to changes in their fluorescence properties. Additionally, this compound has been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. It has been found to have low cytotoxicity towards mammalian cells, making it a potential candidate for biomedical applications. This compound has also been shown to have a low inhibitory effect on human cytochrome P450 enzymes, suggesting that it may have a low potential for drug-drug interactions.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide in lab experiments is its low toxicity towards mammalian cells. This makes it a potential candidate for biomedical applications. Another advantage is its potential as a fluorescent probe for the detection of metal ions. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several potential future directions for the study of N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide. One direction is the further optimization of its synthesis method to increase its yield and purity. Another direction is the investigation of its potential as a photosensitizer for photodynamic therapy in cancer treatment. Additionally, the potential of this compound as a corrosion inhibitor in the petroleum industry could be further explored. Furthermore, the development of novel derivatives of this compound with improved properties could be pursued.

Synthesis Methods

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide can be synthesized by several methods, including the reaction of 2,6-dimethylaniline with carbon disulfide and 2-methyl-3-nitrobenzoyl chloride in the presence of a base. Another method involves the reaction of 2,6-dimethylaniline with carbon disulfide and 2-methyl-3-nitrobenzaldehyde in the presence of a base. The resulting product is then treated with thionyl chloride to yield this compound. These methods have been optimized to increase the yield and purity of this compound.

Scientific Research Applications

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-2-methyl-3-nitrobenzamide has been extensively studied for its potential applications in various fields. It has been shown to have antibacterial, antifungal, and antiviral properties. This compound has also been studied for its potential as a fluorescent probe for the detection of metal ions. In addition, this compound has been investigated for its potential as a photosensitizer for photodynamic therapy in cancer treatment. Furthermore, this compound has been explored for its potential as a corrosion inhibitor in the petroleum industry.